
Physical properties of 5-Chloro-1-pentene
(boiling point, density)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Chloro-1-pentene

Cat. No.: B1630857 Get Quote

Technical Guide: Physical Properties of 5-
Chloro-1-pentene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 5-Chloro-
1-pentene, specifically its boiling point and density. This document outlines the experimentally

determined values for these properties and provides detailed, standardized protocols for their

verification in a laboratory setting.

Core Physical Properties
5-Chloro-1-pentene is a halogenated alkene used as an intermediate in the synthesis of

various specialty chemicals and pharmaceuticals. An accurate understanding of its physical

properties is crucial for its application in chemical synthesis, process design, and quality

control.

Data Summary
The essential physical properties of 5-Chloro-1-pentene are summarized in the table below for

quick reference.
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Physical Property Value Conditions

Boiling Point 101.8°C At 760 mmHg

Density 0.889 g/cm³ Standard Conditions

Experimental Protocols
The following sections detail the methodologies for the experimental determination of the

boiling point and density of liquid compounds such as 5-Chloro-1-pentene.

Determination of Boiling Point: Micro-Reflux Method
This method is suitable for determining the boiling point of a small sample of liquid.

Apparatus:

Small test tube (e.g., 150 mm diameter)

Heating block or oil bath

Hot plate with magnetic stirring capability

Small magnetic stir bar

Thermometer or temperature probe with a suitable range

Clamps and stand

Procedure:

Place approximately 0.5 mL of 5-Chloro-1-pentene into the small test tube and add a

magnetic stir bar.[1]

Clamp the test tube and place it in the heating block on the hot plate.

Position the thermometer so that the bulb is about 1 cm above the surface of the liquid.[1]

Turn on the stirrer to ensure gentle and even heating.
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Begin to heat the sample, observing for the onset of boiling (the formation of bubbles) and

the condensation of vapor on the walls of the test tube. This condensation ring indicates that

the liquid is refluxing.[1][2]

The thermometer bulb should be positioned at the level of this condensation ring to

accurately measure the temperature of the vapor in equilibrium with the boiling liquid.[1]

When the liquid is gently refluxing, the temperature reading on the thermometer should

stabilize. This stable temperature is the observed boiling point of the liquid.[1][2]

It is important not to heat the sample too vigorously to avoid boiling it dry.[1]

Record the atmospheric pressure at the time of the experiment, as the boiling point is

dependent on pressure. The reported boiling point of 101.8°C is at standard atmospheric

pressure (760 mmHg).[3][4]

Determination of Density: Pycnometer Method
A pycnometer is a flask with a specific, accurately known volume, used for the precise

measurement of the density of a liquid.[5][6]

Apparatus:

Pycnometer (volumetric flask with a ground glass stopper containing a capillary tube)

Analytical balance (accurate to at least three decimal places)

Thermometer

Water bath (for temperature control)

Procedure:

Thoroughly clean and dry the pycnometer and its stopper.

Accurately weigh the empty, dry pycnometer on the analytical balance and record this mass

(m₁).
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Fill the pycnometer with 5-Chloro-1-pentene, ensuring no air bubbles are trapped. Insert the

stopper; excess liquid will be forced out through the capillary, ensuring the volume is

precisely that of the pycnometer.

Carefully wipe dry the outside of the pycnometer.

Weigh the filled pycnometer and record this mass (m₂).

The mass of the 5-Chloro-1-pentene is the difference between the two weighings (m = m₂ -

m₁).

The volume of the 5-Chloro-1-pentene is the known volume of the pycnometer (V).

The density (ρ) is calculated using the formula: ρ = m / V.

This procedure should be carried out at a constant, known temperature, as density is

temperature-dependent.

Logical Workflow for Physical Property Verification
The following diagram illustrates a logical workflow for the experimental verification of the

physical properties of a chemical substance like 5-Chloro-1-pentene.
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Caption: Workflow for the verification of physical properties of 5-Chloro-1-pentene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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